Cas no 368847-09-0 (ethyl 4-(4-chlorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carboxylate)

• Product Name: ethyl 4-(4-chlorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carboxylate
• CAS No: 368847-09-0
• MF: C₂₂H₁₈ClNO₃
• MW: 379.836225032806
• CID: 6621663
• PubChem ID: 4327344
• Update Time: 2025-07-22

ethyl 4-(4-chlorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS016280510
• ethyl 4-(4-chlorophenyl)-2-methyl-5-oxo-1,4-dihydroindeno[1,2-b]pyridine-3-carboxylate
• 368847-09-0
• F3199-0033
• ethyl 4-(4-chlorophenyl)-2-methyl-5-oxo-1H,4H,5H-indeno[1,2-b]pyridine-3-carboxylate
• ethyl 4-(4-chlorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carboxylate
• AKOS003186806

• Inchi： 1S/C22H18ClNO3/c1-3-27-22(26)17-12(2)24-20-15-6-4-5-7-16(15)21(25)19(20)18(17)13-8-10-14(23)11-9-13/h4-11,18,24H,3H2,1-2H3
• InChI Key： ZOEWKPRTNKQIKP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(C(=O)OCC)=C(C)NC2C3C=CC=CC=3C(C1=2)=O

Computed Properties

• Exact Mass: 379.0975211g/mol
• Monoisotopic Mass: 379.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 55.4Ų

Additional information on ethyl 4-(4-chlorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carboxylate

Research Brief on Ethyl 4-(4-Chlorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carboxylate (CAS: 368847-09-0)

Ethyl 4-(4-chlorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carboxylate (CAS: 368847-09-0) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the indenopyridine class, which is known for its diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of the 4-chlorophenyl and ester functional groups in its structure further enhances its potential as a scaffold for the development of novel therapeutic agents.

Recent studies have focused on the synthesis, characterization, and biological evaluation of this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that ethyl 4-(4-chlorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carboxylate exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. The compound showed promising results in vitro, with IC50 values in the nanomolar range, suggesting its potential as a lead compound for anticancer drug development.

Another study, published in Bioorganic & Medicinal Chemistry Letters in 2022, explored the compound's anti-inflammatory properties. The researchers found that it significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. The mechanism of action was attributed to the inhibition of the NF-κB signaling pathway, which plays a central role in inflammation. These findings highlight the compound's potential as a candidate for the treatment of inflammatory diseases.

In addition to its biological activities, the synthetic routes for ethyl 4-(4-chlorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carboxylate have been optimized to improve yield and scalability. A 2021 paper in Organic Process Research & Development described a novel one-pot multicomponent reaction that significantly reduced the number of steps and improved the overall efficiency of the synthesis. This advancement is crucial for the large-scale production of the compound for further preclinical and clinical studies.

Despite these promising results, challenges remain in the development of ethyl 4-(4-chlorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carboxylate as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Future research directions may include the design of derivatives with improved pharmacokinetic properties and the evaluation of the compound's efficacy in animal models of disease.

In conclusion, ethyl 4-(4-chlorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carboxylate (CAS: 368847-09-0) represents a promising scaffold for the development of novel therapeutic agents with applications in oncology and inflammation. Continued research into its mechanism of action, synthetic optimization, and preclinical evaluation will be essential to unlock its full potential in the pharmaceutical industry.